Cas no 1805131-54-7 (Methyl 2,5-bis(trifluoromethyl)-4-nitrobenzoate)

• Product Name: Methyl 2,5-bis(trifluoromethyl)-4-nitrobenzoate
• CAS No: 1805131-54-7
• MF: C₁₀H₅F₆NO₄
• MW: 317.141423940659
• CID: 4949873
• Update Time: 2023-08-22

Methyl 2,5-bis(trifluoromethyl)-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-bis(trifluoromethyl)-4-nitrobenzoate

• Inchi： 1S/C10H5F6NO4/c1-21-8(18)4-2-6(10(14,15)16)7(17(19)20)3-5(4)9(11,12)13/h2-3H,1H3
• InChI Key： WWRKKYHOLJOXLR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(F)(F)F)=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 415
• XLogP3: 3.4
• Topological Polar Surface Area: 72.1